Cas no 93156-87-7 (1-Pentanone, 1-[4-(pentyloxy)phenyl]-)

• Product Name: 1-Pentanone, 1-[4-(pentyloxy)phenyl]-
• CAS No: 93156-87-7
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 752829
• PubChem ID: 71329677
• Update Time: 2025-04-19

1-Pentanone, 1-[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[4-(pentyloxy)phenyl]-
• 1-(4-pentoxyphenyl)pentan-1-one
• 93156-87-7
• 1-[4-(PENTYLOXY)PHENYL]PENTAN-1-ONE
• DTXSID00758473

• Inchi： 1S/C16H24O2/c1-3-5-7-13-18-15-11-9-14(10-12-15)16(17)8-6-4-2/h9-12H,3-8,13H2,1-2H3
• InChI Key： WZONDNBZNCKNNW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCCC)=O)CCCCC

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų